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Compound of Interest

Compound Name: Hexafluoroisopropyl methyl ether

Cat. No.: B150346 Get Quote

Introduction

Hexafluoroisopropyl methyl ether (HFIPME), also known as 1,1,1,3,3,3-hexafluoro-2-

methoxypropane, is a fluorinated ether with the chemical formula C4H4F6O.[1] It is a colorless

liquid utilized in various industrial and research applications, including as a solvent in chemical

synthesis, in the electronics industry, and in the production of pharmaceuticals and

agrochemicals.[2][3] Its unique properties, such as high thermal stability and the ability to

dissolve a wide range of compounds, make it a valuable tool for scientists and drug

development professionals.[2] This guide provides an in-depth overview of the available health

and safety data for HFIPME, focusing on its toxicological profile and safe handling procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Hexafluoroisopropyl methyl ether
is presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Hexafluoroisopropyl Methyl Ether
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Property Value Reference(s)

CAS Number 13171-18-1 [1]

Molecular Formula C4H4F6O [1]

Molecular Weight 182.06 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[5]

Boiling Point 50°C [5]

Density 1.39 g/mL [5]

Refractive Index 1.284 (@ 20°C) [1]

Flash Point No data available [5]

Solubility
Soluble in most organic

solvents; low solubility in water.
[3]

Toxicological Data
The available toxicological data for Hexafluoroisopropyl methyl ether is summarized below.

It is important to note that while general hazard classifications are available, detailed

experimental studies for some endpoints are not readily found in the public domain.

Acute Toxicity
Hexafluoroisopropyl methyl ether is classified as having low acute toxicity.[2] One study

reported an intraperitoneal (ipr) LD50 in mice of 30 g/kg, indicating a low level of acute toxicity

via this route of exposure.[5] Information on acute oral, dermal, and inhalation toxicity is limited

to general classifications of "Not classified" in safety data sheets.[1]

Irritation and Corrosivity
Skin Irritation: Hexafluoroisopropyl methyl ether is classified as a skin irritant.[1][6] Direct

contact may cause skin irritation.[1]

Eye Irritation: This chemical is classified as causing serious eye irritation.[1][6]
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Respiratory Tract Irritation: Hexafluoroisopropyl methyl ether may cause respiratory

irritation.[1][6] A study investigating the sensory irritation of HFIPME in mice determined the

RD50 value, which is the concentration that causes a 50% decrease in respiratory rate. This

value provides a quantitative measure of its potential to cause sensory irritation upon

inhalation.

Table 2: Acute Toxicity and Irritation Data for Hexafluoroisopropyl Methyl Ether

Endpoint Species Route Value
Classificati
on

Reference(s
)

Acute Toxicity Mouse
Intraperitonea

l

LD50: 30

g/kg
Not Classified [5]

Skin Irritation - Dermal -
Causes skin

irritation
[1][6]

Eye Irritation - Ocular -

Causes

serious eye

irritation

[1][6]

Sensory

Irritation
Mouse Inhalation

RD50: ≥

160,000 ppm

May cause

respiratory

irritation

[7]

Other Toxicological Endpoints
Information regarding chronic toxicity, carcinogenicity, genotoxicity, and reproductive toxicity for

Hexafluoroisopropyl methyl ether is limited. Available safety data sheets generally classify

the substance as "Not classified" for these endpoints, indicating a lack of data or evidence of

hazard.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of chemicals are established by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

While specific study reports for Hexafluoroisopropyl methyl ether are not widely available,
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the following sections describe the standard methodologies that would be employed to assess

its potential hazards.

Sensory Irritation Testing (RD50)
The sensory irritation potential of airborne chemicals is commonly assessed using the mouse

bioassay to determine the RD50 value.[8]

Experimental Workflow for Sensory Irritation (RD50) Test

Acclimatization

Exposure

Data Analysis

Acclimatize mice to the exposure chamber

Expose mice to various concentrations of HFIPME vapor

Continuously monitor respiratory rate

Calculate the percentage decrease in respiratory rate for each concentration

Determine the concentration that causes a 50% decrease (RD50)

Click to download full resolution via product page

Caption: Workflow for determining the sensory irritation potential (RD50) in mice.
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Skin Irritation/Corrosion Testing (OECD 404)
The potential for a substance to cause skin irritation and corrosion is typically evaluated

following the OECD Test Guideline 404.[9][10] This test is usually performed on albino rabbits.

[9]

Experimental Workflow for Acute Dermal Irritation/Corrosion (OECD 404)

Preparation

Application & Exposure

Observation & Scoring

Prepare a small area of skin on the test animal

Apply a single dose of HFIPME to the prepared skin

Cover the application site for a 4-hour exposure period

Remove the test substance

Observe for signs of erythema and edema at specified intervals for up to 14 days

Score the skin reactions

Click to download full resolution via product page
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Caption: General workflow for an in vivo acute dermal irritation/corrosion study.

Eye Irritation/Corrosion Testing (OECD 405)
The potential for a substance to cause eye irritation and corrosion is assessed using OECD

Test Guideline 405, typically in albino rabbits.[11][12][13]

Experimental Workflow for Acute Eye Irritation/Corrosion (OECD 405)

Application

Observation & Scoring

Instill a single dose of HFIPME into the conjunctival sac of one eye

Examine the eye at 1, 24, 48, and 72 hours and for up to 21 days

Score lesions of the cornea, iris, and conjunctivae

Click to download full resolution via product page

Caption: General workflow for an in vivo acute eye irritation/corrosion study.

Handling and Safety Precautions
Given the identified hazards, appropriate safety measures must be implemented when

handling Hexafluoroisopropyl methyl ether.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn.[1]

Hand Protection: Wear protective gloves.[1]
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Skin and Body Protection: Wear suitable protective clothing.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Engineering Controls
Work should be conducted in a well-ventilated area, such as a chemical fume hood.[1]

Emergency eyewash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[1]

Handling and Storage
Avoid breathing fumes, mist, spray, or vapors.[1]

Avoid contact with skin and eyes.[1]

Handle in accordance with good industrial hygiene and safety procedures.[1]

Store in a dry, cool, well-ventilated area in a tightly closed container.[1]

Keep away from heat, sparks, and flame.[1]

Incompatible with strong oxidizing agents.[1]

First Aid Measures
Inhalation: Remove the person to fresh air and keep comfortable for breathing. Get medical

attention if you feel unwell.[1]

Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[1]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and get medical

advice/attention.[1]

Fire-Fighting Measures
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Hexafluoroisopropyl methyl ether is not flammable.[4] However, thermal decomposition in

a fire may generate carbon oxides and hydrogen fluoride.[1]

Use extinguishing media appropriate for the surrounding fire, such as alcohol-resistant foam,

carbon dioxide, dry powder, or water spray.[1]

There is a risk of explosion if heated under confinement; use water spray or fog to cool

exposed containers.[1]

Conclusion
Hexafluoroisopropyl methyl ether is a valuable solvent with a generally low acute toxicity

profile. However, it is classified as a skin and eye irritant and may cause respiratory irritation.

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, to minimize the risk of exposure. While quantitative toxicological data for some

endpoints are not readily available in the public domain, understanding the standard testing

methodologies provides a framework for assessing its potential hazards. As with any chemical,

a thorough understanding of its properties and potential hazards is paramount for its safe and

effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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